6-Fluoro-N-[3-(oxan-4-ylsulfinylmethyl)phenyl]pyridine-2-carboxamide

• IUPAC Name: 6-fluoro-N-[3-(oxan-4-ylsulfinylmethyl)phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C18H19FN2O3S/c19-17-6-2-5-16(21-17)18(22)20-14-4-1-3-13(11-14)12-25(23)15-7-9-24-10-8-15/h1-6,11,15H,7-10,12H2,(H,20,22)
• InChI Key: VRYRJQVNSIKJSB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1S(=O)CC2=CC(=CC=C2)NC(=O)C3=NC(=CC=C3)F
• Molecular Formula: C18H19FN2O3S
• Molecular Weight: 362.4 g/mol

Description

“6-Fluoro-N-[3-(oxan-4-ylsulfinylmethyl)phenyl]pyridine-2-carboxamide” is a chemical compound. It contains a pyridine ring, which is a basic structure in many pharmacologically active drugs. The compound also contains a fluorine atom, which is often introduced into lead structures to improve physical, biological, and environmental properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, fluoropyridines can be synthesized using various methods. For example, N-Fluoropyridinium salts are efficient precursors in the synthesis of substituted 2-fluoropyridines.

Chemical Reactions Analysis

Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues. A selective synthesis of fluoropyridines remains a challenging problem.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Fluoropyridines, for example, have interesting and unusual physical, chemical and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring.

Future Directions

The development of new fluorinated compounds is an active area of research, driven by the unique properties of fluorine and its ability to improve the properties of chemical compounds. Future research may focus on developing new synthesis methods, exploring the properties of these compounds, and investigating their potential applications.